N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C19H19N3O5
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H19N3O5/c1-3-25-15-6-4-13(5-7-15)18-19(22-27-21-18)20-17(23)12-26-16-10-8-14(24-2)9-11-16/h4-11H,3,12H2,1-2H3,(H,20,22,23)
• InChI Key: SOKNSEQGIODXIJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=NON=C2NC(=O)COC3=CC=C(C=C3)OC

Description

N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide, also known as EOMA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. EOMA belongs to the class of oxadiazole derivatives, which have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide involves the inhibition of tubulin polymerization, which is essential for cell division. N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide disrupts the microtubule network in cancer cells, leading to cell cycle arrest and apoptosis. Additionally, N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of angiogenesis, the process by which new blood vessels are formed. N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the proliferation and migration of endothelial cells, which are essential for angiogenesis. Additionally, N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide has been shown to have anti-inflammatory activity by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide is its potent anti-cancer activity against various types of cancer cells. Additionally, N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide has been shown to have low toxicity in normal cells, making it a promising candidate for cancer therapy. However, one of the limitations of N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide. One of the potential applications of N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide is in combination therapy with other anti-cancer drugs. Studies have shown that N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide can enhance the anti-cancer activity of other drugs, such as paclitaxel and doxorubicin. Additionally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide in vivo. Finally, the development of more potent derivatives of N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide is also an area of future research.

Synthesis Methods

The synthesis of N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide involves a multi-step process, which includes the condensation of 4-ethoxybenzohydrazide with ethyl chloroacetate, followed by the cyclization of the resulting intermediate with hydrazine hydrate and acetic anhydride. The final product is obtained by reacting 4-methoxyphenol with 2-chloroacetyl chloride and the intermediate obtained in the previous step.

Scientific Research Applications

N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide has potent anti-cancer activity against various types of cancer cells, including breast, lung, liver, and colon cancer cells. N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.